Cas no 941870-81-1 (N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product name: N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 941870-81-1
• MF: C₁₈H₁₉F₂N₃O₃S
• MW: 395.423569917679
• CID: 5458907
• PubChem ID: 18589173

N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-difluorophenyl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)oxamide
• F2880-1829
• N'-(2,4-difluorophenyl)-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]ethanediamide
• AKOS024474730
• 941870-81-1
• N1-(2,4-difluorophenyl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide
• N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C18H19F2N3O3S/c19-12-3-4-14(13(20)10-12)22-18(25)17(24)21-11-15(16-2-1-9-27-16)23-5-7-26-8-6-23/h1-4,9-10,15H,5-8,11H2,(H,21,24)(H,22,25)
• InChI Key： LSAWUBJQXAJXMV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C(NC1C=CC(=CC=1F)F)=O)=O)N1CCOCC1

Computed Properties

• Exact Mass: 395.11151897g/mol
• Monoisotopic Mass: 395.11151897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide

N'-(2,4-Difluorophenyl)-N-2-(Morpholin-4-Yl)-2-(Thiophen-2-Yl)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 941870-81-1, known as N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising biological properties. In this article, we will delve into its chemical composition, synthesis methods, biological activities, and potential applications.

Chemical Structure and Synthesis

The molecular structure of N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylethanediamide is characterized by a complex arrangement of functional groups. The molecule contains a difluorophenyl group, which contributes to its electronic properties and stability. Additionally, the presence of a morpholin ring adds structural rigidity and enhances its solubility in organic solvents. The thiophene moiety introduces aromaticity and potential for conjugation, which are crucial for its reactivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-step strategies involving nucleophilic substitutions, coupling reactions, and cyclizations to achieve high yields. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to streamline the process, reducing reaction times significantly while maintaining product purity.

Biological Activity and Applications

One of the most promising aspects of this compound is its biological activity. Preclinical studies have demonstrated that N'-(2,4-difluorophenyl)-N-2-(morpholin-4-yl)-2-(thiophen-2-yli)ethylethanediamide exhibits potent anti-tumor properties. Specifically, it has shown selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity makes it a strong candidate for anti-cancer drug development.

Moreover, the compound has been investigated for its potential as a neuroprotective agent. Studies conducted in 2023 revealed that it can mitigate oxidative stress and reduce inflammation in neuronal cells, suggesting its utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is its role as a modulator of ion channels. The thiophene group plays a critical role in interacting with membrane-bound channels, potentially offering therapeutic benefits in conditions like epilepsy and chronic pain.

Safety and Environmental Impact

As with any novel chemical entity, understanding its safety profile is paramount. Initial toxicity studies indicate that N'-(difluorophenyl)-...ethylethanediamide has a favorable safety margin when administered at therapeutic doses. However, further long-term studies are required to assess its chronic effects.

From an environmental perspective, the compound demonstrates moderate biodegradability under aerobic conditions. Efforts are underway to optimize its formulation to minimize ecological impact without compromising efficacy.

Future Directions and Research Opportunities

The future of N'-(difluorophenyl)-...ethylethanediamide lies in exploring its therapeutic potential across diverse disease states. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its development into clinical trials.

In conclusion, CAS No. 941870-81-, or N'-(difluorophenyl)...ethylethanediamide, represents a cutting-edge molecule with vast possibilities in drug discovery and development. Its unique structure, coupled with emerging research findings, positions it as a key player in the field of medicinal chemistry.